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Compound of Interest

Compound Name: 4-Methylbenzhydrol

Cat. No.: B042549 Get Quote

A Technical Guide for Researchers and Drug Development Professionals

Introduction:

4-Methylbenzhydrol, a versatile aromatic alcohol, serves as a critical starting material and key

intermediate in the synthesis of a diverse range of pharmaceutical compounds. Its unique

structural motif, featuring a diphenylmethanol core with a para-methyl substituent, provides a

scaffold that is readily functionalized to produce molecules with significant therapeutic activity.

This technical guide explores the pivotal role of 4-Methylbenzhydrol as a precursor, detailing

the synthesis of prominent pharmaceutical agents, providing in-depth experimental protocols,

and elucidating the signaling pathways of the resulting drugs. The information presented herein

is intended to be a comprehensive resource for researchers, scientists, and professionals

engaged in drug discovery and development.

Chemical and Physical Properties of 4-
Methylbenzhydrol
4-Methylbenzhydrol, also known as (4-methylphenyl)(phenyl)methanol, is a white to off-white

crystalline solid. A summary of its key chemical and physical properties is provided in the table

below.
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Property Value

Molecular Formula C₁₄H₁₄O

Molecular Weight 198.26 g/mol

CAS Number 1517-63-1

Melting Point 52-54 °C

Boiling Point 323.5 °C at 760 mmHg

Appearance White to off-white crystalline powder

Solubility
Insoluble in water, soluble in organic solvents

like ethanol, ether, and chloroform.

Pharmaceutical Applications and Synthesis
4-Methylbenzhydrol and its chlorinated analog, 4-chlorobenzhydrol, are instrumental in the

synthesis of several classes of pharmaceutical compounds, most notably antihistamines. The

benzhydryl moiety is a common feature in many first-generation H1 receptor antagonists.

Synthesis of Meclizine
Meclizine is a first-generation antihistamine used to treat motion sickness and vertigo. The

synthesis of Meclizine involves the key intermediate 1-(4-chlorobenzhydryl)piperazine, which is

synthesized from a 4-chlorobenzhydryl precursor.

Synthesis Pathway for Meclizine:
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Step 1: Synthesis of 1-(4-chlorobenzhydryl)piperazine

Step 2: Synthesis of Meclizine

4-chlorobenzhydryl chloride

1-(4-chlorobenzhydryl)piperazine

Toluene, KI, DMF
Reflux

Piperazine

Meclizine

Alkylation

m-methylbenzyl chloride

Step 1: Preparation of Chloroethylpyrrolidine

Step 2: Williamson Ether Synthesis

L-Proline

(S)-1-(2-chloroacetyl)
pyrrolidine-2-carboxylic acid

THF, Reflux

Chloroacetyl chloride

2-(2-chloroethyl)-1-methylpyrrolidine
Reduction & Conversion

Clemastine

Sodium Amide, Toluene
80°C

1-(4-chlorophenyl)-1-phenylethanol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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